![molecular formula C8H6ClFO2 B3349195 3-Chloro-2-fluoro-4-methoxybenzaldehyde CAS No. 208193-49-1](/img/structure/B3349195.png)
3-Chloro-2-fluoro-4-methoxybenzaldehyde
Overview
Description
“3-Chloro-2-fluoro-4-methoxybenzaldehyde” is a chemical compound with the molecular formula C8H6ClFO2 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a chlorine atom, a fluorine atom, a methoxy group (-OCH3), and a formyl group (-CHO) .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The exact physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.Mechanism of Action
Target of Action
Similar compounds like 3-fluoro-4-methoxybenzaldehyde have been used in the synthesis of resveratrol derivatives as potent inhibitors of lysine specific demethylase 1 (lsd1) . LSD1 is a therapeutic target for cancer treatment and other related diseases .
Biochemical Pathways
If it acts as an inhibitor of lsd1 like its structurally similar compounds, it could potentially affect histone methylation status and thereby influence gene expression .
Result of Action
If it acts similarly to other LSD1 inhibitors, it could potentially alter gene expression patterns and induce cellular responses such as growth inhibition in cancer cells .
Advantages and Limitations for Lab Experiments
3-Chloro-2-fluoro-4-methoxybenzaldehyde has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable under normal laboratory conditions. However, it has some limitations. It is toxic and requires careful handling. It is also expensive compared to other compounds.
Future Directions
There are several future directions for the use of 3-Chloro-2-fluoro-4-methoxybenzaldehyde in scientific research. One potential direction is the development of new drugs and pharmaceuticals based on this compound. It can also be used in the development of new materials and as a building block for the synthesis of other compounds. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Scientific Research Applications
3-Chloro-2-fluoro-4-methoxybenzaldehyde has several scientific research applications. It is commonly used as a building block for the synthesis of other compounds. This compound is also used in the development of new drugs and pharmaceuticals due to its unique properties. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
3-chloro-2-fluoro-4-methoxybenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO2/c1-12-6-3-2-5(4-11)8(10)7(6)9/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHNOMKYJFNPYGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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